molecular formula C15H18FNO B6595633 2,3-Dimethyl-6-t-butyl-8-fluoro-4-hydroxyquinoline CAS No. 376645-76-0

2,3-Dimethyl-6-t-butyl-8-fluoro-4-hydroxyquinoline

Cat. No. B6595633
CAS RN: 376645-76-0
M. Wt: 247.31 g/mol
InChI Key: WZVYECYZVQCDQX-UHFFFAOYSA-N
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Description

“2,3-Dimethyl-6-t-butyl-8-fluoro-4-hydroxyquinoline” is a chemical compound with the CAS number 376645-76-0 . It is also known as "6-tert-butyl-8-fluoro-2,3-dimethyl-1H-quinolin-4-one" . The compound is an off-white solid .


Synthesis Analysis

The synthesis of fluorinated quinolines, like our compound of interest, involves a variety of methods exploiting cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations . Novel approaches to functionalization of polyfluorinated quinolines, including nucleophilic displacement of fluorine atoms, cross-coupling reactions, and synthesis on the basis of organometallic compounds are also discussed .


Molecular Structure Analysis

The molecular formula of “2,3-Dimethyl-6-t-butyl-8-fluoro-4-hydroxyquinoline” is C15H18FNO . The molecular weight is 247.31 .


Chemical Reactions Analysis

Fluorinated quinolines, such as our compound, have been synthesized using a variety of methods, including cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, as well as direct fluorinations . Novel approaches to functionalization of polyfluorinated quinolines, including nucleophilic displacement of fluorine atoms, cross-coupling reactions, and synthesis on the basis of organometallic compounds have been considered .


Physical And Chemical Properties Analysis

The compound is an off-white solid . The molecular weight is 247.31 . Unfortunately, the search results do not provide more detailed physical and chemical properties such as density, boiling point, and melting point.

Future Directions

Compounds containing the quinoline moiety, like “2,3-Dimethyl-6-t-butyl-8-fluoro-4-hydroxyquinoline”, have huge therapeutic value and can act as potential building blocks for various pharmacologically active scaffolds . They could act as leads for the development of drugs against numerous diseases including cancer . Therefore, future research could focus on exploring the therapeutic potential of this compound and similar ones.

properties

IUPAC Name

6-tert-butyl-8-fluoro-2,3-dimethyl-1H-quinolin-4-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18FNO/c1-8-9(2)17-13-11(14(8)18)6-10(7-12(13)16)15(3,4)5/h6-7H,1-5H3,(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WZVYECYZVQCDQX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(NC2=C(C1=O)C=C(C=C2F)C(C)(C)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18FNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90432553
Record name 2,3-dimethyl-6-t-butyl-8-fluoro-4-hydroxyquinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90432553
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

247.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3-Dimethyl-6-t-butyl-8-fluoro-4-hydroxyquinoline

CAS RN

376645-76-0
Record name 2,3-dimethyl-6-t-butyl-8-fluoro-4-hydroxyquinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90432553
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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